Cas no 26964-29-4 (4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl- structure
26964-29-4 structure
Product Name:4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-
CAS No:26964-29-4
MF:C18H16O5
MW:312.316645622253
CID:264566
PubChem ID:117900
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-
    • 3,5,7-Trimethoxy-2-phenylchromen-4-one
    • CHEMBL75772
    • 3,5,7-Tri-O-methylgalangin
    • ACon1_000793
    • MRS-928
    • C10045
    • Thymidine 5'-(tetrahydrogen triphosphate), sodium salt (1:3)
    • SCHEMBL1664287
    • CCG-214229
    • 3,5,7-Trimethoxy-2-phenyl-4H-chromen-4-one
    • Flavone, 3,5,7-trimethoxy-
    • Galangin 3,5,7-trimethyl ether
    • 3,5,7-Trimethoxy-2-phenyl-chromen-4-one
    • CHEBI:5263
    • 3,5,7-Trimethoxyflavone
    • 3,5,7-trimethoxy-2-phenyl-4H-1-benzopyran-4-one
    • 3, 5, 7-trimethoxy-2-phenylchromen-4-one
    • DTXSID20181461
    • FT-0777772
    • AKOS030530658
    • BRD-K89975061-001-02-4
    • HY-118157
    • MEGxp0_001894
    • MRS928
    • GTPL402
    • Galangin trimethyl ether
    • EN300-7438486
    • 3,5,7-trimethoxy-flavone
    • NCGC00169354-01
    • Chromen-4-one, 3,5,7-trimethoxy-2-phenyl-
    • BRD-K89975061-001-01-6
    • 4H-1-Benzopyran-4-one, 3,5,7-trimethoxy-2-phenyl-
    • CS-0065329
    • Q27087799
    • 26964-29-4
    • Z2375617912
    • LMPK12111652
    • BDBM50049384
    • 357-tri-O-methylgalangin
    • TS-08760
    • 3,5,7-Trimethoxy flavone
    • DA-49504
    • Inchi: 1S/C18H16O5/c1-20-12-9-13(21-2)15-14(10-12)23-17(18(22-3)16(15)19)11-7-5-4-6-8-11/h4-10H,1-3H3
    • InChI Key: CBTHKWVPSIGKMI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=CC(=CC1=2)OC)OC)=O)OC

Computed Properties

  • Exact Mass: 312.09978
  • Monoisotopic Mass: 312.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.28
  • Boiling Point: 513.1°Cat760mmHg
  • Flash Point: 228.5°C
  • Refractive Index: 1.605
  • PSA: 53.99

4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl- Pricemore >>

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